2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid

• IUPAC Name: 2-hydroxy-5-(oxolane-3-carbonylamino)benzoic acid
• InChI: InChI=1S/C12H13NO5/c14-10-2-1-8(5-9(10)12(16)17)13-11(15)7-3-4-18-6-7/h1-2,5,7,14H,3-4,6H2,(H,13,15)(H,16,17)
• InChI Key: YRXHULVRQWZRDW-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C(=O)NC2=CC(=C(C=C2)O)C(=O)O
• Molecular Formula: C12H13NO5
• Molecular Weight: 251.23 g/mol

Description

2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid, also known as HOCB, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a derivative of salicylic acid and has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. In

Mechanism of Action

The mechanism of action of 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid is not fully understood. However, it has been proposed that 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid exerts its anti-inflammatory effects by inhibiting the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines. 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid may also exert its antioxidant effects by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. Furthermore, 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid may exert its anticancer effects by inducing apoptosis through the activation of caspase-3 and inhibiting cell proliferation through the downregulation of cyclin D1.
Biochemical and Physiological Effects:
2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has been shown to exhibit various biochemical and physiological effects. In animal studies, 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has been shown to reduce inflammation and oxidative stress in various tissues such as the liver, kidney, and brain. 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has also been shown to reduce tumor growth and metastasis in various cancer models. Additionally, 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has been shown to improve glucose metabolism and insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied for its potential therapeutic applications, making it a promising compound for further research. However, 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid also has some limitations. It has low solubility in water, which may limit its use in certain experiments. Additionally, the mechanism of action of 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for research on 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid. One potential direction is to further investigate the mechanism of action of 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid in order to better understand its potential therapeutic applications. Another potential direction is to investigate the pharmacokinetics and pharmacodynamics of 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid in order to optimize its dosing and administration. Additionally, further studies are needed to investigate the potential therapeutic applications of 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid in various disease models, such as inflammation, oxidative stress, and cancer.

Synthesis Methods

2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid can be synthesized through a multi-step process involving the reaction of salicylic acid with oxalyl chloride, followed by the reaction with 3-hydroxytetrahydrofuran. The resulting compound is then treated with ammonia to yield 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid. The purity of the compound can be further improved through recrystallization.

Scientific Research Applications

2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has also been shown to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress. Additionally, 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has been shown to exhibit anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.